3-((4-bromophenyl)sulfonyl)-N-(furan-2-ylmethyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(4-bromophenyl)sulfonyl-N-(furan-2-ylmethyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C18H12BrN5O3S2/c19-11-3-5-13(6-4-11)29(25,26)18-17-21-16(20-10-12-2-1-8-27-12)15-14(7-9-28-15)24(17)23-22-18/h1-9H,10H2,(H,20,21)
• InChI Key: CUOILUCMIRMPQB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)Br
• Molecular Formula: C18H12BrN5O3S2
• Molecular Weight: 490.4 g/mol

Description

Molecular Structure Analysis

The molecule’s structure would be characterized by the presence of aromatic rings (thieno and furan rings), a triazolo ring, and a pyrimidine ring. These rings likely contribute to the compound’s stability and may influence its reactivity. The bromophenyl group is a good leaving group, which might make the compound reactive in certain conditions.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups and aromatic rings. For example, the bromophenyl group could be replaced in a nucleophilic aromatic substitution reaction.

Scientific Research Applications

Synthesis and Biological Study

A study by Ivachtchenko et al. (2010) explored the synthesis of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, demonstrating their potential as potent and selective serotonin 5-HT6 receptor antagonists. This research underscores the compound's relevance in targeting specific receptor pathways, which could have implications for treating conditions influenced by serotonin levels (Ivachtchenko et al., 2010).

Novel Ring System Synthesis

Hassan (2000) described the synthesis of Furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines and Furo[2,3: 5,6]-pyrimido[3,4-b][2,3-e]indolo[1,2,4]triazine as a new ring system. This work contributes to the expansion of available heterocyclic compounds, potentially enriching the library of molecules for pharmaceutical applications (Hassan, 2000).

Herbicidal Activity Models

Ren et al. (2000) developed biophore models for various sulfonamide derivatives, including triazolopyrimidinesulfonamide, assessing their herbicidal activities. This indicates a broader application of related compounds in agricultural sciences, particularly in the development of new herbicides (Ren et al., 2000).

Antimicrobial and Antitumor Applications

Further research into thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives by Hafez et al. (2017) highlighted their potential as potent antitumor and antibacterial agents. This suggests that derivatives of the compound may have applications in the development of new antimicrobial and anticancer therapies (Hafez et al., 2017).

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This could include exploring its biological activity, if any, and how its structure influences its properties.